Einecs 299-558-8

• CAS No.: 93892-72-9
• Molecular Formula: C13H17NO4S
• Molecular Weight: 283.35 g/mol
• IUPAC Name: 2-aminoethanol;2-methylnaphthalene-1-sulfonic acid
• InChI: InChI=1S/C11H10O3S.C2H7NO/c1-8-6-7-9-4-2-3-5-10(9)11(8)15(12,13)14;3-1-2-4/h2-7H,1H3,(H,12,13,14);4H,1-3H2
• InChI Key: LFMBRBIVBYLOLV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=CC=CC=C2C=C1)S(=O)(=O)O.C(CO)N

Description

Einecs 299-558-8 is a chemical compound listed in the European Inventory of Existing Commercial Chemical Substances (EINECS). This inventory includes substances that were on the European Community market between January 1, 1971, and September 18, 1981 . The compound is identified by its unique Einecs number, which helps in tracking and regulating its use in various industries.

Preparation Methods

The preparation methods for Einecs 299-558-8 involve specific synthetic routes and reaction conditions. These methods are designed to ensure the purity and consistency of the compound. Industrial production methods may vary, but they typically involve a series of chemical reactions that convert raw materials into the desired product. The exact synthetic routes and reaction conditions are proprietary and may differ between manufacturers .

Chemical Reactions Analysis

Einecs 299-558-8 undergoes various types of chemical reactions, including oxidation, reduction, and substitution. Common reagents and conditions used in these reactions depend on the desired outcome. For example, oxidation reactions may involve the use of oxidizing agents such as potassium permanganate or hydrogen peroxide. Reduction reactions might use reducing agents like sodium borohydride or lithium aluminum hydride. Substitution reactions often involve nucleophiles or electrophiles, depending on the specific reaction mechanism. The major products formed from these reactions vary based on the reagents and conditions used .

Scientific Research Applications

Einecs 299-558-8 has a wide range of scientific research applications. In chemistry, it is used as a reagent in various synthetic processes. In biology, it may be used in studies involving cellular processes and biochemical pathways. In medicine, the compound could be investigated for its potential therapeutic effects or as a diagnostic tool. Industrial applications include its use in the production of other chemicals, materials, or products .

Mechanism of Action

The mechanism of action of Einecs 299-558-8 involves its interaction with specific molecular targets and pathways. These interactions can lead to various biochemical and physiological effects. The exact mechanism of action depends on the context in which the compound is used. For example, in a biological setting, it may interact with enzymes or receptors to modulate cellular functions. In an industrial setting, it may act as a catalyst or reactant in chemical processes .

Comparison with Similar Compounds

Einecs 299-558-8 can be compared with other similar compounds to highlight its uniqueness. Similar compounds may include those with comparable chemical structures or properties. The specific differences between this compound and these compounds can provide insights into its unique characteristics and potential advantages in various applications .